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Compound of Interest

Compound Name: 6-Hydroxyflavanone

Cat. No.: B191495

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 6-
Hydroxyflavanone, ensuring the safety of laboratory personnel and the protection of the
environment. The following procedures are designed for researchers, scientists, and drug
development professionals. Adherence to local, regional, and national regulations is mandatory.

Immediate Safety Precautions and Personal
Protective Equipment (PPE)

Before handling 6-Hydroxyflavanone for disposal, it is crucial to wear appropriate Personal
Protective Equipment (PPE) to prevent skin and eye contact, and inhalation.

Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a dust mask
or respirator is recommended.
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Disposal of Pure 6-Hydroxyflavanone and
Contaminated Materials

The primary and recommended method for the disposal of 6-Hydroxyflavanone is through a
licensed professional waste disposal service.[1] This ensures that the compound is handled
and treated in accordance with all applicable regulations.

Step-by-Step Disposal Procedure:

o Segregation: Keep 6-Hydroxyflavanone waste separate from other chemical waste streams
to avoid unintended reactions.

e Containerization:

o Place solid 6-Hydroxyflavanone waste in a clearly labeled, sealed, and suitable
container.[1][2]

o The container must be in good condition, free from leaks or damage.
o Label the container clearly as "Hazardous Waste: 6-Hydroxyflavanone".

o Contaminated Materials: Any materials that have come into contact with 6-
Hydroxyflavanone, such as gloves, bench paper, or weighing boats, should be considered
contaminated and disposed of in the same manner as the chemical itself.[1][3] Contaminated
packaging should also be treated as hazardous waste.[1]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from incompatible materials, heat, and ignition sources, pending collection by a
licensed waste disposal company.[2]

o Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal company to arrange for pickup and proper
disposal. The recommended disposal methods include treatment at a licensed chemical
destruction plant or controlled incineration with flue gas scrubbing.[2]

Spill Management and Cleanup
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In the event of a 6-Hydroxyflavanone spill, follow these procedures to minimize exposure and

environmental contamination:

o Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large or in a poorly
ventilated area, evacuate personnel.

o Wear Appropriate PPE: Before cleaning the spill, don the required personal protective

equipment.
e Containment and Cleanup:

o For solid spills, carefully sweep or shovel the material into a suitable, labeled container for
disposal.[4] Avoid creating dust.[1][2][3][4]

o The contaminated area can then be washed with soap and water.[1] All cleaning materials
and contaminated water should be collected as hazardous waste.

o Disposal of Cleanup Waste: All materials used for cleanup, including contaminated soil or
absorbents, must be placed in a sealed container, labeled as hazardous waste, and
disposed of through a licensed professional service.

Environmental and Regulatory Considerations

Discharging 6-Hydroxyflavanone into drains or the environment is strictly prohibited.[2][3][4]
Safety Data Sheets indicate that it may be "Toxic to aquatic life with long lasting effects,"
necessitating careful handling to prevent environmental release.[3] Always consult and adhere
to all local, regional, and national hazardous waste regulations.[1][2][3]

Quantitative Data Summary

At present, there is no publicly available, specific quantitative data regarding disposal limits or
aquatic toxicity (e.g., LC50) for 6-Hydroxyflavanone. The information below is based on
general chemical properties.
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Property Datal/lnformation Source
Molecular Formula C15H1203 PubChem[5]
Molecular Weight 238.24 g/mol PubChem[5]
Appearance Solid Fisher Scientific[4]

May be toxic to aquatic life with
) long-lasting effects. Discharge ) )
Environmental Hazard ) ) Sigma-Aldrich[3]
into the environment must be

avoided.[3]

Licensed chemical destruction

Primary Disposal Route plant or controlled incineration. =~ ChemicalBook|[2]

[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 6-Hydroxyflavanone.
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Caption: Logical workflow for the proper disposal of 6-Hydroxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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